(E)-N-(6-acetamido-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-[6-acetamido-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O4S/c1-4-25-8-7-22-14-6-5-13(19-12(3)23)10-16(14)27-18(22)20-17(24)15-9-11(2)21-26-15/h5-6,9-10H,4,7-8H2,1-3H3,(H,19,23)
• InChI Key: RAWIGOBASDKNDG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)NC(=O)C)SC1=NC(=O)C3=CC(=NO3)C
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

This compound is a complex organic molecule that contains a benzo[d]thiazol-2(3H)-ylidene moiety, an isoxazole ring, and an acetamido group. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazol-2(3H)-ylidene moiety, an isoxazole ring, and an acetamido group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of the functional groups present in the molecule. For instance, the benzo[d]thiazol-2(3H)-ylidene moiety might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research on benzothiazole derivatives and similar heterocyclic compounds focuses on synthesizing new chemical entities that exhibit promising biological and pharmacological activities. For example, a study demonstrated the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, indicating significant anti-inflammatory and analgesic activities. These compounds were evaluated for their cyclooxygenase inhibition and displayed noteworthy COX-2 selectivity, suggesting potential therapeutic applications in managing inflammation and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial Evaluation

Another aspect of scientific research on such compounds involves their antimicrobial evaluation. For instance, a series of benzothiazole derivatives were synthesized and assessed for antimicrobial activity against various bacterial and fungal species. These studies aim to address the growing concern of antimicrobial resistance by developing new antimicrobial agents with potential effectiveness against resistant strains (M. Incerti et al., 2017).

Insecticidal Assessment

Moreover, the synthesis of heterocycles incorporating a thiadiazole moiety and their assessment against agricultural pests like the cotton leafworm represents an important research direction. This indicates the potential of such compounds in developing new, more effective insecticides, contributing to agricultural science and pest management strategies (A. Fadda et al., 2017).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target it interacts with. Some benzo[d]thiazol derivatives have shown antidepressant and anticonvulsant effects.